Cas no 15968-57-7 (Phenol,4-chloro-3-methyl-2,6-dinitro-)
15968-57-7 structure
Product Name:Phenol,4-chloro-3-methyl-2,6-dinitro-
CAS No:15968-57-7
MF:C7H5ClN2O5
MW:232.57800078392
CID:222870
PubChem ID:263026
Update Time:2025-04-19
Phenol,4-chloro-3-methyl-2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-chloro-3-methyl-2,6-dinitro-
- 4-chloro-3-methyl-2,6-dinitrophenol
- 2,6-Dinitro-3-methyl-4-chlor-phenol
- 4-Chlor-2.6-dinitro-3-methyl-phenol
- 4-Chlor-2.6-dinitro-m-kresol
- 4-Chlor-3-methyl-2,6-dinitro-phenol
- 4-Chlor-3-methyl-2,-dinitro-phenol
- 4-chloro-3-methyl-2,6-dinitro-phenol
- 6-Chlor-2.4-dinitro-3-oxy-toluol
- AC1L68SC
- AC1Q3LQ4
- AG-K-79039
- AR-1G1641
- CTK4D0178
- NSC97200
- 2,6-Dinitro-4-chlor-3-methylphenol
- 159968-57-7
- NSC-97200
- 15968-57-7
- DTXSID60936154
-
- Inchi: 1S/C7H5ClN2O5/c1-3-4(8)2-5(9(12)13)7(11)6(3)10(14)15/h2,11H,1H3
- InChI Key: AFCDPZSIDUTRIX-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C(=C1C)[N+](=O)[O-])O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 231.98875
- Monoisotopic Mass: 231.9886990g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 106.51
- LogP: 3.21680
Phenol,4-chloro-3-methyl-2,6-dinitro- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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